Cas no 2828444-29-5 ((S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride)

• Product Name: (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride
• CAS No: 2828444-29-5
• MF: C₇H₁₁ClIN₃
• MW: 299.54
• CID: 5141585
• PubChem ID: 164890653
• Update Time: 2025-06-09

(S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2828444-29-5
• F76772
• (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazolehydrochloride
• (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride

• Inchi： 1S/C7H10IN3.ClH/c8-6-3-10-11(5-6)7-1-2-9-4-7;/h3,5,7,9H,1-2,4H2;1H/t7-;/m0./s1
• InChI Key： RMFACYVLMIFGJX-FJXQXJEOSA-N
• SMILES： C1C(I)=CN([C@@H]2CNCC2)N=1.Cl

Computed Properties

• Exact Mass: 298.96862g/mol
• Monoisotopic Mass: 298.96862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride

Comprehensive Overview of (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride (CAS No. 2828444-29-5)

The compound (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride (CAS No. 2828444-29-5) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This chiral pyrazole derivative is characterized by its unique structural features, including an iodo-substituted pyrazole ring and a pyrrolidine moiety, which make it a valuable intermediate in the synthesis of bioactive molecules. The presence of the hydrochloride salt enhances its solubility and stability, making it particularly useful in various experimental and industrial applications.

In recent years, the demand for enantiomerically pure compounds like (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has surged, driven by the growing emphasis on precision medicine and targeted drug delivery. Researchers are increasingly focusing on the development of small molecule inhibitors and modulators that can interact with specific biological targets, and this compound has shown promise in preliminary studies. Its iodo group provides a versatile handle for further functionalization, enabling the creation of diverse derivatives with potential therapeutic applications.

One of the most frequently searched topics related to (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride is its role in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play a critical role in signal transduction and cellular regulation, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The pyrazole scaffold is a common feature in many kinase inhibitors, and the chiral center in this compound offers the potential for enhanced selectivity and potency. This has led to a surge in interest from both academic and industrial researchers seeking to explore its applications in drug discovery.

Another area of interest is the compound's potential use in PET (Positron Emission Tomography) imaging. The iodine atom in (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride can be replaced with radioactive isotopes, such as iodine-124, to create probes for imaging studies. This application is particularly relevant in the context of neurodegenerative diseases and oncology, where non-invasive imaging techniques are essential for diagnosis and monitoring. The ability to track the distribution and binding of small molecules in vivo is a powerful tool for understanding disease mechanisms and evaluating therapeutic efficacy.

The synthesis and characterization of (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride require advanced techniques in organic chemistry and analytical chemistry. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the purity and identity of the compound. The enantiomeric purity is particularly critical, as even minor impurities can significantly impact biological activity. As a result, rigorous quality control measures are essential for researchers working with this compound.

In addition to its applications in drug discovery and imaging, (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride is also being explored in the field of chemical biology. Researchers are using this compound as a tool to investigate protein-ligand interactions and to identify novel binding sites on target proteins. The pyrazole ring and pyrrolidine group provide a unique pharmacophore that can interact with a wide range of biological macromolecules, making it a versatile probe for studying complex biological systems.

The growing interest in personalized medicine and structure-based drug design has further highlighted the importance of compounds like (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride. By leveraging the latest advancements in computational chemistry and molecular modeling, researchers can predict the binding modes and affinities of derivatives of this compound, accelerating the drug discovery process. This approach is particularly valuable in the development of next-generation therapeutics for diseases with high unmet medical needs.

In conclusion, (S)-4-Iodo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride (CAS No. 2828444-29-5) is a multifaceted compound with significant potential in various scientific and medical applications. Its unique structural features, combined with its versatility as a synthetic intermediate and biological probe, make it a valuable asset for researchers across multiple disciplines. As the fields of medicinal chemistry, chemical biology, and molecular imaging continue to evolve, this compound is likely to play an increasingly important role in advancing our understanding of disease and developing innovative therapies.